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Compound of Interest

Compound Name: Allylselenol

Cat. No.: B15417251

FOR IMMEDIATE RELEASE

[City, State] — [Date] — This technical guide provides a comprehensive overview of allylselenol
(prop-2-ene-1-selenol), a reactive organoselenium compound of interest to researchers,
scientists, and professionals in drug development. This document details its molecular
structure, chemical properties, synthesis protocols, and potential, though not yet fully
elucidated, biological significance.

Core Chemical Information

Allylselenol, with the IUPAC name prop-2-ene-1-selenol, is the selenium analog of the well-
known allyl alcohol. While a specific CAS number for allylselenol is not readily found in public
databases, its sulfur counterpart, allyl mercaptan (prop-2-ene-1-thiol), is registered under CAS
number 870-23-5. The absence of a dedicated CAS number for allylselenol may be attributed
to its inherent instability and high reactivity, which has limited its commercial availability and
extensive characterization.

Molecular Structure and Properties

The molecular structure of allylselenol consists of an allyl group (CH2=CH-CH3) bonded to a
selenol functional group (-SeH).

Molecular Formula: C3sHeSe

Molecular Weight: 121.04 g/mol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15417251?utm_src=pdf-interest
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/product/b15417251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15417251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative physical and spectroscopic data for allylselenol are scarce due to its instability.
However, data for its constituent functional groups and related compounds provide valuable
insights. General ’Se NMR chemical shifts for selenols are typically observed in the range of
-80 ppm, while selenolates appear between -240 to -270 ppm relative to (CHs)2Se[1].

For comparative purposes, the properties of the analogous sulfur compound, allyl mercaptan,
are presented in the table below.

Property Value (for Allyl Mercaptan)
CAS Number 870-23-5

Molecular Formula CsHeS

Molecular Weight 74.14 g/mol

Boiling Point 67-68 °C

Density 0.898 g/mL at 25 °C
Refractive Index n20/D 1.4765

Synthesis of Allylselenol

The synthesis of allylselenol is challenged by its high reactivity and propensity for oxidation.
However, laboratory-scale preparations have been reported, primarily through the reduction of
diallyl diselenide.

Experimental Protocol: Reduction of Diallyl Diselenide

This protocol is a generalized procedure based on common methods for the synthesis of
selenols from diselenides.

Objective: To synthesize allylselenol by the reduction of diallyl diselenide.
Materials:
 Diallyl diselenide

e A suitable reducing agent (e.g., sodium borohydride, lithium aluminum hydride)
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e Anhydrous, deoxygenated solvent (e.g., ethanol, tetrahydrofuran)
¢ Inert gas atmosphere (e.g., argon or nitrogen)

 Acid for workup (e.qg., dilute hydrochloric acid)

Procedure:

e In a round-bottom flask under an inert atmosphere, dissolve diallyl diselenide in the
anhydrous solvent.

e Cool the solution in an ice bath.

» Slowly add the reducing agent to the stirred solution. The disappearance of the
yellow/orange color of the diselenide indicates the formation of the selenolate.

¢ Once the reaction is complete, cautiously acidify the reaction mixture with a dilute acid to
protonate the selenolate, forming allylselenol.

e The product is typically used immediately in subsequent reactions due to its instability. If
isolation is required, it must be performed under strictly anaerobic conditions.
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Synthesis of Allylselenol
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A simplified workflow for the synthesis of allylselenol.

Reactivity and Potential Applications

Allylselenol's high reactivity is a key feature, making it a potent nucleophile and a precursor
for the synthesis of other organoselenium compounds. The selenol moiety is readily oxidized,
often forming the corresponding diselenide.

While specific signaling pathways involving allylselenol have not been detailed in the
literature, organoselenium compounds, in general, are known for their significant biological
activities.[2] They often act as antioxidants and can modulate various cellular processes. The
unique redox properties of the selenium atom are central to these activities. It is plausible that
allylselenol could participate in biological systems as a precursor to other active selenium
species or interact with cellular thiols and other redox-active molecules.
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Potential Reactivity of Allylselenol
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Logical relationships of allylselenol's potential reactivity.

Conclusion

Allylselenol is a reactive and unstable organoselenium compound with potential for further
investigation in organic synthesis and medicinal chemistry. While its characterization has been
limited by its instability, the development of in situ generation techniques could unlock its utility
as a synthetic intermediate. Further research is warranted to explore its potential biological
activities and role in biochemical pathways, which could pave the way for novel therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allylselenol: A Technical Deep Dive into its Chemistry
and Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15417251#allylselenol-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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